Cas no 62499-97-2 (2-Butene-1,4-diol, 1-phenyl-, (Z)-)

62499-97-2 structure
Product name:2-Butene-1,4-diol, 1-phenyl-, (Z)-
CAS No:62499-97-2
MF:C10H12O2
MW:164.201083183289
CID:442571
2-Butene-1,4-diol, 1-phenyl-, (Z)- Chemical and Physical Properties
Names and Identifiers
-
- 1-phenylbut-2-ene-1,4-diol
- 2-Butene-1,4-diol, 1-phenyl-, (Z)-
- 2-Butene-1,4-diol, 1-phenyl-, (2Z)-
-
- Inchi: 1S/C10H12O2/c11-8-4-7-10(12)9-5-2-1-3-6-9/h1-7,10-12H,8H2/b7-4-
- InChI Key: UUBXMRLXZDUIFJ-DAXSKMNVSA-N
- SMILES: C(C1=CC=CC=C1)(O)/C=C\CO
Computed Properties
- Exact Mass: 164.08376
Experimental Properties
- Density: 1.135±0.06 g/cm3(Predicted)
- Melting Point: 75 °C
- Boiling Point: 323.8±30.0 °C(Predicted)
- PSA: 40.46
- pka: 13.37±0.20(Predicted)
2-Butene-1,4-diol, 1-phenyl-, (Z)- Related Literature
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Tingting Zhao,Xiaoping Song,Wen Zhong,Lei Yu,Wenxi Hua,Malcolm M. Q. Xing,Xiaozhong Qiu Polym. Chem., 2015,6, 283-293
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Miao Sun,Jie Cai Biomater. Sci., 2020,8, 5020-5028
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Sudeshna Chaudhari,Dhrubajyoti Bhattacharjya,Jong-Sung Yu RSC Adv., 2013,3, 25120-25128
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Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
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Ying Jiang,Jianguo Mei,Michael F. Toney,Zhenan Bao Chem. Commun., 2012,48, 7286-7288
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G. Gomathi,T. Srinivasan,D. Velmurugan,R. Gopalakrishnan RSC Adv., 2015,5, 44742-44748
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Cheng Zhang,Wei Wang,Yi-Cheng Li,Yan-Ge Yang,Yue Wu,Lin Liu J. Mater. Chem. A, 2018,6, 6800-6805
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Zhong Wei Jiang,Ting Ting Zhao,Shu Jun Zhen,Chun Mei Li,Yuan Fang Li J. Mater. Chem. A, 2021,9, 9301-9306
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Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
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Kerstin Eckert,Laurence Rongy,Anne De Wit Phys. Chem. Chem. Phys., 2012,14, 7337-7345
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